Cas no 2229400-15-9 (1-(cyclohexylmethyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(cyclohexylmethyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2229400-15-9
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5987028
• PubChem ID: 165655277
• Update Time: 2025-07-17

1-(cyclohexylmethyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohexylmethyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1865768
• 2229400-15-9

• Inchi： 1S/C12H23N/c1-11(2)9-12(11,13)8-10-6-4-3-5-7-10/h10H,3-9,13H2,1-2H3
• InChI Key： OWJFJQVPNIAKPO-UHFFFAOYSA-N
• SMILES： NC1(CC2CCCCC2)CC1(C)C

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-(cyclohexylmethyl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of 1-(cyclohexylmethyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229400-15-9)

The compound 1-(cyclohexylmethyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2229400-15-9) is a specialized organic molecule with a unique structural framework, combining a cyclopropane ring and a cyclohexylmethyl moiety. This configuration endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, agrochemical development, and material science. Its amine functional group further enhances its reactivity, enabling diverse applications in synthetic chemistry.

In recent years, the demand for cyclopropane derivatives has surged due to their potential in drug discovery. Researchers are particularly intrigued by the steric hindrance introduced by the 2,2-dimethyl group, which can influence the compound's binding affinity in biological systems. This aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. The cyclohexylmethyl side chain also contributes to lipophilicity, a critical factor in optimizing drug bioavailability—a frequent search query among chemists and pharmacologists.

From an industrial perspective, 1-(cyclohexylmethyl)-2,2-dimethylcyclopropan-1-amine is explored for its role in catalysis and polymer modification. Its rigid cyclopropane core can impart stability to polymeric matrices, a feature highly sought after in advanced material engineering. Online discussions often highlight its potential in high-performance coatings and adhesives, reflecting broader industry interests.

Synthetic routes to this compound typically involve ring-closing reactions or reductive amination of precursor ketones. These methods are frequently searched in academic databases, underscoring the compound's relevance in organic synthesis. Environmental considerations also play a role; greener alternatives like microwave-assisted synthesis are gaining traction, aligning with the global push for sustainable chemistry.

Analytical characterization of CAS No. 2229400-15-9 relies on techniques such as NMR spectroscopy and mass spectrometry, both staples in modern laboratories. The compound's chirality (if present) adds another layer of complexity, resonating with the increasing focus on enantioselective synthesis in peer-reviewed literature.

In summary, 1-(cyclohexylmethyl)-2,2-dimethylcyclopropan-1-amine exemplifies the intersection of innovation and utility in contemporary chemistry. Its multifaceted applications—from drug design to material science—make it a compelling case study for researchers and industry professionals alike, while its synthetic challenges inspire ongoing methodological advancements.